Cas no 144748-26-5 (1H-Imidazole, 4-methyl-1-pentyl-)

• Product name: 1H-Imidazole, 4-methyl-1-pentyl-
• CAS No: 144748-26-5
• MF: C₉H₁₆N₂
• MW: 152.23674
• CID: 1315131
• PubChem ID: 529337

1H-Imidazole, 4-methyl-1-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-methyl-1-pentyl-
• 4-methyl-1-pentylimidazole
• 4-methyl-1-pentyl-1h-imidazole
• 1H-Imidazole, 4-methyl-1-pentyl
• XKFFEMCWONYMOP-UHFFFAOYSA-N
• 144748-26-5
• SCHEMBL8591843
• DTXSID90336148

• Inchi： InChI=1S/C9H16N2/c1-3-4-5-6-11-7-9(2)10-8-11/h7-8H,3-6H2,1-2H3
• InChI Key： XKFFEMCWONYMOP-UHFFFAOYSA-N
• SMILES： CCCCCN1C=C(N=C1)C

Computed Properties

• Exact Mass: 152.13148
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82